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Compound of Interest

Compound Name: Tabac

Cat. No.: B1216773 Get Quote

IMMEDIATE SAFETY PREPAUTIONS: Tabun is an extremely toxic nerve agent. Handle only in

a certified laboratory with appropriate engineering controls and with strict adherence to all

safety protocols. Any exposure can be fatal within minutes. This guide provides essential

information and should be supplemented by comprehensive, site-specific training.

Tabun (GA) is a volatile, colorless-to-brown liquid nerve agent that poses a severe and

immediate threat to human health through inhalation, skin absorption, and eye contact.[1][2] Its

high toxicity necessitates the most stringent safety protocols and the use of specialized

personal protective equipment (PPE) for any handling operations. This document outlines the

essential PPE, operational procedures, and disposal plans for researchers, scientists, and drug

development professionals working with Tabun.

Properties and Toxicity of Tabun (GA)
Understanding the physical, chemical, and toxicological properties of Tabun is foundational to

implementing effective safety measures.
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Property Value Source

Chemical Name

Ethyl N,N-

dimethylphosphoramidocyanid

ate

[3]

CAS Number 77-81-6 [3]

Appearance Clear, colorless to brown liquid [2]

Odor Faintly fruity or almond-like [2][4]

Molecular Weight 162.13 g/mol [5]

Boiling Point 247.5 °C (477.5 °F) [4]

Vapor Density 5.6 (air = 1) [3]

Vapor Pressure 0.07 mmHg at 25°C [5]

Solubility in Water 9.8 g/100 g at 25°C [4]

Tabun is one of the most toxic known chemical warfare agents, and exposure to even minute

quantities can be lethal.[6]

Toxicity Metric Value Route of Exposure Source

Lethal Concentration

(LCt50)
70-400 mg·min/m³ Inhalation [6][7]

Lethal Dose (LD50)
~1,500 mg (for a 70

kg person)
Percutaneous (skin) [7]

Occupational exposure limits (e.g., PEL, TLV) have not been established by OSHA or ACGIH

for Tabun. However, the U.S. military has suggested a permissible airborne concentration of

0.0001 mg/m³ for an 8-hour workday.[8]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is the most critical element in preventing exposure to

Tabun. For all handling of this agent, a Level A protective suit is the minimum requirement.
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Level A Protection Ensemble
Level A protection is required when the greatest potential for exposure to hazards exists and

when the highest level of respiratory, skin, and eye protection is needed.[9]

Component Specification Rationale

Respiratory Protection

NIOSH-certified, pressure-

demand, full-facepiece, self-

contained breathing apparatus

(SCBA).

Provides the highest level of

respiratory protection against

airborne concentrations of

Tabun.

Protective Suit
Totally encapsulating chemical-

and vapor-protective suit.

Creates a full-body barrier

against liquid and vapor forms

of Tabun. Materials should be

tested for resistance to

chemical warfare agents.

Gloves (Inner)
Chemical-resistant gloves

(e.g., nitrile).

Provides a secondary layer of

protection in case the outer

gloves are breached.

Gloves (Outer) Butyl rubber gloves.

Butyl rubber is the material

specified by the U.S. military

for protection against

toxicological agents.[7][10]

While specific breakthrough

time data for Tabun is not

publicly available, butyl rubber

provides excellent resistance

to a wide range of hazardous

chemicals.

Footwear

Chemical-resistant boots with

steel toes and shanks, worn

inside the suit.

Protects feet from exposure

and physical hazards.

Communications
Two-way radio communication

system.

Essential for communication

with personnel outside the

hazardous area.
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PPE Selection Flowchart
The following flowchart outlines the decision-making process for ensuring the appropriate level

of PPE is used. For Tabun, this will invariably lead to the selection of a Level A ensemble.
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Caption: PPE selection decision process for handling Tabun (GA).
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Operational Plan: Donning and Doffing PPE
A meticulous, step-by-step procedure for putting on (donning) and taking off (doffing) PPE is

critical to prevent cross-contamination and exposure. This process should be conducted with

the assistance of a trained observer ("buddy").

Donning Procedure
Inspection: Thoroughly inspect all PPE components for damage, defects, or expiration dates.

Inner Garments: Don inner garments (e.g., cooling vest, personal clothing).

SCBA: Don the SCBA and ensure it is functioning correctly.

Suit: Step into the encapsulating suit with assistance.

Inner Gloves: Don inner chemical-resistant gloves.

Suit Sealing: Seal the suit, ensuring all zippers and closures are secure.

Outer Gloves: Don outer butyl rubber gloves, securing them over the sleeves of the suit with

chemical-resistant tape.

Final Check: The "buddy" performs a final, thorough inspection of the entire ensemble.

Doffing Procedure
Doffing must occur in a designated decontamination area and is a high-risk operation.

Gross Decontamination: Undergo gross decontamination via a drenching shower or spray

with an appropriate decontamination solution.

Outer Gloves: Remove the outer gloves, turning them inside out.

Suit Opening: With assistance, unzip the encapsulating suit.

SCBA Removal: Remove the SCBA without contaminating the inner clothing.
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Suit Removal: Roll the suit down and away from the body, avoiding contact with the exterior

surface.

Inner Gloves: Remove the inner gloves, again turning them inside out.

Hand Washing: Immediately and thoroughly wash hands with soap and water.

Decontamination and Disposal Plan
Effective decontamination is crucial for the safety of personnel and the environment. All

materials that come into contact with Tabun must be considered hazardous waste.

Decontamination Protocol
Rapid decontamination is key to survival in the event of an exposure.[1]

Personnel Decontamination: In case of skin contact, immediately decontaminate with a 0.5%

hypochlorite solution or Reactive Skin Decontamination Lotion (RSDL).[11] Flush eyes with

copious amounts of water for 10-15 minutes.[10]

Equipment Decontamination: Decontaminate all non-disposable equipment with a

compatible solution, such as a detergent and water solution with a pH between 8 and 10.5.

[10]

Decontamination Workflow
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Caption: Workflow for personnel decontamination after handling Tabun.
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Disposal Plan
All waste generated from Tabun handling is considered hazardous and must be disposed of in

accordance with all federal, state, and local regulations.

Segregation: All contaminated materials (PPE, wipes, consumables) must be segregated as

hazardous waste at the point of generation.

Containment: Place all contaminated items in labeled, durable, 6-mil polyethylene bags or

other approved hazardous waste containers.[10]

Labeling: Clearly label all waste containers with "Hazardous Waste" and the specific

chemical identity (Tabun, GA).

Storage: Store waste in a designated, secure, and well-ventilated satellite accumulation

area, away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor. Do not

dispose of any Tabun-contaminated materials in regular trash or via sewer systems.

Disposal Workflow
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Caption: Step-by-step plan for the disposal of Tabun-contaminated waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1216773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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